molecular formula C9H18Cl2N4 B6177802 rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans CAS No. 2551119-12-9

rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans

Cat. No. B6177802
CAS RN: 2551119-12-9
M. Wt: 253.2
InChI Key:
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Description

Rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans is a useful research compound. Its molecular formula is C9H18Cl2N4 and its molecular weight is 253.2. The purity is usually 95.
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properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans involves the reaction of a cyclohexanone derivative with an amine and a triazole derivative. The reaction is carried out under acidic conditions to form the desired product.", "Starting Materials": [ "4-methyl-4H-1,2,4-triazole-3-carboxylic acid", "cyclohexanone", "ammonium chloride", "sodium nitrite", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Conversion of 4-methyl-4H-1,2,4-triazole-3-carboxylic acid to 4-methyl-4H-1,2,4-triazol-3-amine", "a. Dissolve 4-methyl-4H-1,2,4-triazole-3-carboxylic acid in water and add sodium hydroxide to adjust the pH to 9-10.", "b. Add sodium nitrite to the solution and stir for 30 minutes.", "c. Add ammonium chloride to the solution and stir for 30 minutes.", "d. Filter the resulting solid and wash with water to obtain 4-methyl-4H-1,2,4-triazol-3-amine.", "Step 2: Conversion of cyclohexanone to cyclohexanone oxime", "a. Dissolve cyclohexanone in water and add hydrochloric acid to adjust the pH to 2-3.", "b. Add sodium hydroxide to the solution and stir for 30 minutes.", "c. Add hydroxylamine hydrochloride to the solution and stir for 2 hours.", "d. Filter the resulting solid and wash with water to obtain cyclohexanone oxime.", "Step 3: Formation of rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine", "a. Dissolve cyclohexanone oxime and 4-methyl-4H-1,2,4-triazol-3-amine in ethyl acetate.", "b. Add hydrochloric acid to the solution and stir for 2 hours.", "c. Add sodium bicarbonate to the solution and stir for 30 minutes.", "d. Separate the organic layer and wash with water.", "e. Evaporate the solvent to obtain rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine.", "Step 4: Formation of rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans", "a. Dissolve rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine in water.", "b. Add hydrochloric acid to the solution and stir for 30 minutes.", "c. Filter the resulting solid and wash with water to obtain rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans." ] }

CAS RN

2551119-12-9

Product Name

rac-(1r,4r)-4-(4-methyl-4H-1,2,4-triazol-3-yl)cyclohexan-1-amine dihydrochloride, trans

Molecular Formula

C9H18Cl2N4

Molecular Weight

253.2

Purity

95

Origin of Product

United States

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